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Compound of Interest

Compound Name: HNMPA

Cat. No.: B118242 Get Quote

Disclaimer: Specific disposal procedures for 4-hydroxy-N-methyl-N-propylamphetamine

(HNMPA) are not readily available in published literature or regulatory guidelines. The following

information is based on best practices for the disposal of hazardous and controlled substances

in a laboratory setting. Researchers must consult with their institution's Environmental Health

and Safety (EHS) department and adhere to all federal, state, and local regulations.

The proper disposal of chemical waste is paramount to ensuring laboratory safety and

environmental protection. For researchers, scientists, and drug development professionals

handling compounds like HNMPA, a derivative of amphetamine, stringent protocols must be

followed due to its potential hazardous and controlled substance status. This guide provides

essential safety and logistical information for the proper disposal of HNMPA in a research

environment.

General Principles for Controlled Substance
Disposal
As a derivative of amphetamine, HNMPA is likely to be classified as a controlled substance.

The disposal of controlled substances is strictly regulated to prevent diversion and ensure

safety.[1][2][3] Researchers are generally not permitted to dispose of controlled substances

themselves.[2][3] Instead, a licensed third-party, often referred to as a "reverse distributor,"

must handle the collection and destruction of these materials.[1]
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Your institution's Environmental Health and Safety (EHS) office is the primary point of contact

for arranging the disposal of controlled substances.[2][4] They will have established procedures

and contracts with certified waste management vendors.

Step-by-Step Disposal Procedures for HNMPA
The following steps outline the general procedure for the disposal of unwanted, expired, or

waste HNMPA in a laboratory setting:

Segregation and Labeling:

Isolate the HNMPA waste from other chemical waste streams.

Clearly label the container with "Hazardous Waste," the chemical name ("4-hydroxy-N-

methyl-N-propylamphetamine"), and any known hazards. If the material is in its original

container and is expired or unwanted, it should be clearly marked for disposal.[1]

Contact Environmental Health and Safety (EHS):

Notify your institution's EHS office about the need to dispose of HNMPA. They will provide

you with the necessary forms and instructions for collection.

Complete a Waste Pickup Request:

Fill out a chemical waste pickup request form as provided by your EHS department. This

will typically require information about the chemical, quantity, and location.

Maintain Accurate Records:

All transactions involving controlled substances, including disposal, must be meticulously

documented in your laboratory's controlled substance logs. This documentation is a critical

component of regulatory compliance.[3][4]

Prepare for Pickup:

Store the properly labeled and sealed HNMPA waste in a secure and designated

hazardous waste accumulation area until it is collected by the EHS-approved vendor.
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Prohibited Disposal Methods
Under no circumstances should HNMPA or any other controlled substance be disposed of via

the following methods:

Sink Disposal: Flushing down the drain is strictly prohibited.[1]

Regular Trash: Disposal in the regular solid waste is not permitted.

Mixing with Other Waste: Do not mix HNMPA with other chemical waste unless explicitly

instructed to do so by your EHS office.

Chemical Properties of a Structurally Similar
Compound
While specific data for HNMPA is limited, the following table summarizes some chemical

properties of the related compound, N-methyl-N-npropyl-amphetamine. This information is

provided for context and should not be directly extrapolated to HNMPA without further

verification.

Property Value Unit

Molecular Formula C13H21N

Molecular Weight 191.31 g/mol

LogP (Octanol/Water Partition

Coefficient)
2.959

Water Solubility (Log10WS) -3.05 mol/l

Boiling Point (Tboil) Not Available K

Melting Point (Tfus) Not Available K

Data for N-methyl-N-npropyl-amphetamine, a structurally similar compound.[5]
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The following diagram illustrates the general workflow for the disposal of a controlled

substance like HNMPA in a research laboratory.

Researcher's Responsibilities

EHS & Vendor Responsibilities

Identify HNMPA for Disposal
(Expired, Unwanted, Waste) Segregate and Label Waste Contact EHS Office Document Disposal in Logbook

Provide Forms and Guidance

Store Securely for Pickup

Schedule Pickup with Vendor Vendor Collects Waste Transport to Disposal Facility Proper Destruction of HNMPA Provide Certificate of Destruction

Click to download full resolution via product page

Caption: Workflow for the disposal of a controlled substance.

Experimental Protocols for Degradation
Specific experimental protocols for the chemical degradation of HNMPA for disposal purposes

are not documented in readily available scientific literature. For controlled substances, chemical

destruction is typically performed by specialized hazardous waste management companies.[4]

These facilities may use methods such as chemical oxidation to render the substance non-

recoverable.[4] Any laboratory-scale neutralization or degradation experiments should only be

conducted after a thorough risk assessment and with the approval of the institution's EHS and

safety committees.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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